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Compound of Interest

Compound Name: 2-Methylpentadecane

Cat. No.: B072749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentadecane (C15H32), a saturated hydrocarbon, and its extensive family of isomers present a

fascinating area of study with implications ranging from fundamental chemistry to applications

in the pharmaceutical sciences. With a staggering 4,347 possible structural isomers, a

comprehensive analysis of each is impractical. This guide, therefore, focuses on the linear n-

pentadecane and two representative branched-chain isomers, 2-methyltetradecane and 3-

methyltetradecane, to provide a foundational understanding of the impact of isomeric structural

variations on physicochemical properties.

This document serves as a technical resource, summarizing key quantitative data, detailing

experimental protocols for property determination, and illustrating the structural diversity of

these compounds. For professionals in drug development, understanding the properties of

such alkanes is crucial, as they can serve as excipients, influence the lipophilicity of

formulations, and impact the absorption, distribution, metabolism, and excretion (ADME) profile

of therapeutic agents.

Physicochemical Properties of Selected
Pentadecane Isomers
The arrangement of carbon atoms in an alkane's structure significantly influences its physical

properties. Branching generally leads to a decrease in boiling point due to reduced surface

area and weaker van der Waals forces. Conversely, the effect on melting point is more complex
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and depends on the molecule's ability to pack into a crystal lattice. The following table

summarizes key physicochemical data for n-pentadecane and two of its isomers.

Property n-Pentadecane
2-
Methyltetradecane

3-
Methyltetradecane

Molecular Formula C15H32 C15H32 C15H32

Molar Mass ( g/mol ) 212.42 212.42 212.42

Boiling Point (°C) 270.6 261.0 - 262.0[1][2] 264.0 - 265.0[3][4]

Melting Point (°C) 9.9 -8.3[1][5] -32[6]

Density (g/cm³ at

20°C)
0.769 0.7623[5] 0.768[7][8]

Dynamic Viscosity

(mPa·s at 20°C)
2.863[9] Not available Not available

The Role of Physicochemical Properties in a
Pharmaceutical Context
While specific signaling pathways involving pentadecane isomers are not prominently

documented, their physicochemical properties are of significant relevance in drug development:

Lipophilicity and Drug Delivery: Alkanes are highly lipophilic (fat-loving). The lipophilicity of a

drug formulation, often influenced by its excipients, is a critical factor in its ability to cross cell

membranes and be absorbed by the body.[10][11] The octanol-water partition coefficient

(LogP) is a key measure of this property. While not directly therapeutic, alkanes can be used

in formulations to modify the overall lipophilicity of a product.[10]

Solvents and Excipients: Hydrocarbon solvents, including various alkanes, are utilized in the

pharmaceutical industry for the synthesis and purification of active pharmaceutical

ingredients (APIs).[12][13][14][15] Their inert nature and ability to dissolve non-polar

compounds make them suitable for these applications.[12][16]
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Influence on ADME Properties: The presence of alkane-like moieties in a drug molecule can

significantly impact its absorption, distribution, metabolism, and excretion. Increased

lipophilicity can enhance absorption but may also lead to greater distribution into fatty tissues

and increased metabolism by the liver.[10][17]

Experimental Protocols
Accurate determination of the physicochemical properties of pentadecane isomers relies on

standardized experimental procedures. Below are detailed methodologies for the key

experiments cited.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of small quantities

of a hydrocarbon is the micro boiling point or Thiele tube method.[18]

Protocol:

A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point oil (e.g., mineral oil).

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

Heating is continued until a steady stream of bubbles is observed, and then the heat source

is removed.

As the apparatus cools, the rate of bubbling will slow down. The boiling point is the

temperature at which the liquid just begins to be drawn back into the capillary tube.

Determination of Melting Point
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline compounds, this transition occurs over a narrow temperature range.

Protocol:

A small amount of the solid sample is finely powdered.

The powdered sample is packed into a capillary tube, sealed at one end, to a depth of a few

millimeters.

The capillary tube is placed in a melting point apparatus, which provides controlled heating

and a means of observing the sample.

The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the melting point is

approached.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the last of the solid melts is recorded as the end of the melting

range. For a pure compound, this range should be narrow (0.5-1.5 °C).

Determination of Density
Density is the mass per unit volume of a substance. For liquids, it is commonly determined

using a pycnometer or a hydrometer.

Protocol (using a Pycnometer):

A clean, dry pycnometer (a small glass flask with a precise volume) is weighed accurately.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is wiped from the outside.

The filled pycnometer is weighed.

The temperature of the liquid is recorded.
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The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow. The standard method for determining the

kinematic viscosity of petroleum products, including alkanes, is ASTM D445.[1][2][3][4][19]

Protocol (based on ASTM D445):

A calibrated glass capillary viscometer is selected based on the expected viscosity of the

sample.

The liquid sample is drawn into the viscometer up to a specified mark.

The viscometer is placed in a constant temperature bath until the sample reaches the

desired temperature.

The time taken for the liquid to flow under gravity between two marked points on the capillary

is measured accurately.

The kinematic viscosity is calculated by multiplying the measured flow time by the calibration

constant of the viscometer.

The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.

Visualization of Isomer Classification
To illustrate the structural diversity of pentadecane isomers, the following diagram provides a

simplified classification scheme.
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Pentadecane (C15H32)

Straight-Chain Isomer Branched-Chain Isomers

n-Pentadecane Methyltetradecanes Ethyltridecanes Propyl-, etc. derivatives Dimethyltridecanes

2-Methyltetradecane 3-Methyltetradecane 4-Methyltetradecane ...

Click to download full resolution via product page

Caption: A diagram illustrating the classification of pentadecane isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072749#isomers-of-pentadecane-and-their-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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